Cas no 1214368-83-8 (3-Cyano-5-(trifluoromethyl)biphenyl)
3-Cyano-5-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
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- 3-cyano-5-(trifluoromethyl)biphenyl
- 3-Cyano-5-(trifluoromethyl)biphenyl
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- Inchi: 1S/C14H8F3N/c15-14(16,17)13-7-10(9-18)6-12(8-13)11-4-2-1-3-5-11/h1-8H
- InChI Key: BMKFCXTXFOPLLO-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C#N)C=C(C=1)C1C=CC=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 322
- XLogP3: 4.2
- Topological Polar Surface Area: 23.8
3-Cyano-5-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011002809-1g |
3-Cyano-5-(trifluoromethyl)biphenyl |
1214368-83-8 | 97% | 1g |
$1490.00 | 2023-09-04 |
3-Cyano-5-(trifluoromethyl)biphenyl Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-Cyano-5-(trifluoromethyl)biphenyl
Recent Advances in the Study of 3-Cyano-5-(trifluoromethyl)biphenyl (CAS: 1214368-83-8) in Chemical Biology and Pharmaceutical Research
The compound 3-Cyano-5-(trifluoromethyl)biphenyl (CAS: 1214368-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.
Recent studies have highlighted the role of 3-Cyano-5-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its trifluoromethyl and cyano functional groups contribute to its high reactivity and binding affinity, making it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating protein-protein interactions involved in inflammatory responses, suggesting potential applications in autoimmune diseases.
In terms of synthetic methodologies, advancements have been made in the efficient production of 3-Cyano-5-(trifluoromethyl)biphenyl. A recent paper in Organic Letters (2024) described a novel catalytic system that improves yield and reduces byproducts, addressing previous challenges in scalability. This development is particularly relevant for industrial-scale pharmaceutical production, where cost-effectiveness and purity are critical.
Pharmacological evaluations of derivatives based on this compound have shown promising results in preclinical models. For instance, a derivative incorporating 3-Cyano-5-(trifluoromethyl)biphenyl exhibited potent inhibitory activity against a specific kinase implicated in cancer progression, as reported in a 2024 Cancer Research publication. These findings underscore the compound's versatility and potential as a lead structure for oncology therapeutics.
Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 3-Cyano-5-(trifluoromethyl)biphenyl-based compounds. Current research is focusing on structural modifications to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these discoveries into clinical candidates.
In conclusion, 3-Cyano-5-(trifluoromethyl)biphenyl (CAS: 1214368-83-8) represents a promising chemical entity with broad applications in drug discovery. Continued research into its mechanisms of action and synthetic optimization will likely yield significant contributions to the development of novel therapeutics in the coming years.
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